Methyl 2,4-difluorophenylglyoxylate

• Molecular Formula: C9H6F2O3
• Molecular Weight: 200.14 g/mol
• IUPAC Name: methyl 2-(2,4-difluorophenyl)-2-oxoacetate
• InChI: InChI=1S/C9H6F2O3/c1-14-9(13)8(12)6-3-2-5(10)4-7(6)11/h2-4H,1H3
• InChI Key: RWDDIFDGBNYGPM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=O)C1=C(C=C(C=C1)F)F

Description

Methyl 2,4-difluorophenylglyoxylate is a useful research compound. Its molecular formula is C9H6F2O3 and its molecular weight is 200.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

50 g (0.44 mol) of 1,3-difluorobenzene is dissolved at 20° C. in 135 ml of carbon disulfide with 73.5 g (0.55 mol) AlCl3 and then 55.15 g (0.45 mol) of methyl oxalate chloride is added and the mixture is stirred for 2.5 hours at 20° C. Ice-cold 2 N aqueous hydrochloric acid is added dropwise while cooling, extracted with ethyl acetate; the organic phase is washed with water and 10% aqueous Na2CO3 solution, dried over MgSO4, and evaporated to dryness. Yield: 38.0 g (43% of theory).